Cas no 6630-23-5 (Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate)

Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate structure
6630-23-5 structure
Product Name:Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate
CAS No:6630-23-5
MF:C23H18O6
MW:390.385426998138
CID:1707080
PubChem ID:1188206
Update Time:2025-04-21

Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate
    • ZINC00950422
    • STOCK1N-28010
    • MolPort-000-692-476
    • AKOS002376371
    • MCULE-8379779213
    • KB-256888
    • ZINC00950422; STOCK1N-28010; MolPort-000-692-476; AKOS002376371; MCULE-8379779213; KB-256888;
    • 6630-23-5
    • DTXSID00360853
    • methyl 4-{[(8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy]methyl}benzoate
    • METHYL 4-[({8-METHOXY-6-OXO-6H-BENZO[C]CHROMEN-3-YL}OXY)METHYL]BENZOATE
    • 370584-58-0
    • STL458917
    • Inchi: 1S/C23H18O6/c1-26-16-7-9-18-19-10-8-17(12-21(19)29-23(25)20(18)11-16)28-13-14-3-5-15(6-4-14)22(24)27-2/h3-12H,13H2,1-2H3
    • InChI Key: WXULETIITIAMME-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C=CC=2C2C=CC(=CC1=2)OCC1C=CC(C(=O)OC)=CC=1)OC)=O

Computed Properties

  • Exact Mass: 390.11034
  • Monoisotopic Mass: 390.110338
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.3
  • Boiling Point: 593.1°C at 760 mmHg
  • Flash Point: 259.5°C
  • Refractive Index: 1.617
  • PSA: 71.06
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk